Cas no 396131-82-1 (3-Cyanomethylphenylboronic acid, pinacol ester)

• Product Name: 3-Cyanomethylphenylboronic acid, pinacol ester
• CAS No: 396131-82-1
• MF: C₁₄H₁₈BNO₂
• MW: 243.109223842621
• MDL: MFCD02179458
• CID: 304547
• PubChem ID: 2773343
• Update Time: 2025-04-19

3-Cyanomethylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetonitrile
• 3-(Cyanomethyl)Benzeneboronic Acid Pinacol Ester
• (3-Cyanomethyl)phenylboronic acid pinacol ester
• 3-Cyanomethylphenylboronic acid, pinacol ester
• Benzeneacetonitrile,3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetonitrile
• 3-(Cyanomethyl)phenylboronic acid,pinacol ester
• [3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetonitrile
• (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetonitrile
• 3-(Cyanomethyl)phenylboronic acid, pinacol ester, AldrichCPR
• AKOS015950758
• EN300-1852139
• J-505704
• AB11170
• CS-0174450
• SY025015
• MFCD02179458
• (3-CYANOMETHYLPHENYL)BORONIC ACID, PINACOL ESTER
• FT-0644572
• 396131-82-1
• 3-(Cyanomethyl)phenylboronic acid pinacol ester
• 3-(cyanomethyl)benzeneboronic acid pinacol ester, AldrichCPR
• 2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetonitrile
• (3-(CYANOMETHYL)PHENYL)BORONIC ACID PINACOL ESTER
• SCHEMBL762075
• A824649
• DTXSID40378391
• BS-32392
• LIWPKYSGWSFPEE-UHFFFAOYSA-N
• 1-Cyanomethylbenzene-3-boronic Acid Pinacol Ester
• BENZENEACETONITRILE, 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-

• MDL： MFCD02179458
• Inchi： 1S/C14H18BNO2/c1-13(2)14(3,4)18-15(17-13)12-7-5-6-11(10-12)8-9-16/h5-7,10H,8H2,1-4H3
• InChI Key： LIWPKYSGWSFPEE-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(CC#N)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 243.14300
• Monoisotopic Mass: 243.1430590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Melting Point: 44-48°C
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 42.25000
• LogP: 2.05188

3-Cyanomethylphenylboronic acid, pinacol ester Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3439
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides